Methyl 4-{[(methylsulfanyl)carbothioyl]amino}butyldithiocarbamate

• Molecular Formula: C8H16N2S4
• Molecular Weight: 268.5 g/mol
• IUPAC Name: methyl N-[4-(methylsulfanylcarbothioylamino)butyl]carbamodithioate
• InChI: InChI=1S/C8H16N2S4/c1-13-7(11)9-5-3-4-6-10-8(12)14-2/h3-6H2,1-2H3,(H,9,11)(H,10,12)
• InChI Key: SHGZSKNMOVQHCB-UHFFFAOYSA-N
• SMILES: CSC(=S)NCCCCNC(=S)SC

Description

Methyl 4-{[(methylsulfanyl)carbothioyl]amino}butyldithiocarbamate, also known as Metam sodium, is a highly effective soil fumigant used in agriculture to control soil-borne pathogens, nematodes, and weeds. It is a water-soluble compound that rapidly decomposes in soil to release methyl isothiocyanate, which is toxic to plant pathogens and pests. The compound has been extensively studied for its chemical properties, synthesis methods, and applications in scientific research.

Mechanism Of Action

Methyl 4-{[(methylsulfanyl)carbothioyl]amino}butyldithiocarbamate sodium works by releasing methyl isothiocyanate in soil, which acts as a potent fumigant against soil-borne pathogens and pests. The compound penetrates the cell walls of microorganisms and disrupts their metabolic processes, leading to cell death. The mechanism of action of metam sodium is similar to that of other dithiocarbamate compounds, which are widely used as fungicides and pesticides.

Biochemical And Physiological Effects

Methyl 4-{[(methylsulfanyl)carbothioyl]amino}butyldithiocarbamate sodium has been shown to have minimal toxicity to humans and animals when used according to recommended guidelines. However, exposure to high concentrations of the compound can cause respiratory and skin irritation. The compound is rapidly metabolized in soil and does not persist in the environment, making it a safe and effective choice for soil fumigation.

Advantages And Limitations For Lab Experiments

Methyl 4-{[(methylsulfanyl)carbothioyl]amino}butyldithiocarbamate sodium has several advantages for use in laboratory experiments. It is a highly effective soil fumigant that can control a wide range of soil-borne pathogens and pests. It is also relatively inexpensive and easy to use. However, the compound can be hazardous if not handled properly, and its use is regulated by government agencies to ensure safe and responsible use.

Future Directions

There are several future directions for research on metam sodium. One area of focus could be on developing new synthesis methods that are more cost-effective and environmentally friendly. Another area of focus could be on optimizing the use of metam sodium in agriculture to reduce its impact on the environment and human health. Additionally, research could be conducted on the potential use of metam sodium in other fields, such as medicine and biotechnology.

Synthesis Methods

Methyl 4-{[(methylsulfanyl)carbothioyl]amino}butyldithiocarbamate sodium is synthesized by the reaction of carbon disulfide with methylamine in the presence of sodium hydroxide. The reaction produces sodium N-methyl dithiocarbamate, which is then converted to metam sodium by reaction with sodium hypochlorite. The synthesis process is relatively simple and cost-effective, making metam sodium a popular choice for soil fumigation in agriculture.

Scientific Research Applications

Methyl 4-{[(methylsulfanyl)carbothioyl]amino}butyldithiocarbamate sodium has been widely used in scientific research for its potent antimicrobial and antifungal properties. It has been shown to effectively control soil-borne pathogens such as Fusarium oxysporum, Pythium spp., and Rhizoctonia solani. It has also been used to control parasitic nematodes such as Meloidogyne spp. and Pratylenchus spp. in agricultural soils.